Cas no 1359956-12-9 (PI3K-IN-31)

• Product Name: PI3K-IN-31
• CAS No: 1359956-12-9
• MF: C₁₉H₂₃F₂N₇O₃
• MW: 435.42782998085
• CID: 5147042
• PubChem ID: 89627797
• Update Time: 2026-03-03

PI3K-IN-31 Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2,2'-[[4-[2-(difluoromethyl)-1H-benzimidazol-1-yl]-6-(4-morpholinyl)-1,3,5-triazin-2-yl]imino]bis-
• PI3K-IN-31
• HY-143403
• 1359956-12-9
• CS-0434891
• DUFOKEKRNQSOSS-UHFFFAOYSA-N
• SCHEMBL15029829
• DA-76860
• MS-27794
• 2-[[4-[2-(Difluoromethyl)benzimidazol-1-yl]-6-morpholin-4-yl-1,3,5-triazin-2-yl]-(2-hydroxyethyl)amino]ethanol
• BDBM50585317
• CHEMBL5087654

• Inchi： 1S/C19H23F2N7O3/c20-15(21)16-22-13-3-1-2-4-14(13)28(16)19-24-17(26(5-9-29)6-10-30)23-18(25-19)27-7-11-31-12-8-27/h1-4,15,29-30H,5-12H2
• InChI Key： DUFOKEKRNQSOSS-UHFFFAOYSA-N
• SMILES： N(CCO)(CCO)C1=NC(N2C(C(F)F)=NC3=CC=CC=C32)=NC(N2CCOCC2)=N1

Computed Properties

• Exact Mass: 435.18304395g/mol
• Monoisotopic Mass: 435.18304395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 113Ų

Additional information on PI3K-IN-31

PI3K-IN-31 (CAS No. 1359956-12-9): A Potent and Selective PI3K Inhibitor

PI3K-IN-31, with the CAS number 1359956-12-9, is a potent and selective inhibitor of phosphoinositide 3-kinases (PI3Ks). PI3Ks are a family of lipid kinases that play crucial roles in various cellular processes, including cell growth, proliferation, survival, and metabolism. The dysregulation of PI3K signaling has been implicated in numerous diseases, particularly in cancer and inflammatory disorders. Therefore, the development of specific PI3K inhibitors has become a significant focus in drug discovery and development.

PI3K-IN-31 is designed to target the catalytic subunits of PI3Ks, specifically PI3Kα, PI3Kβ, PI3Kδ, and PI3Kγ. Its high selectivity and potency make it a valuable tool for both research and therapeutic applications. Recent studies have highlighted its potential in various preclinical models, demonstrating its efficacy in inhibiting tumor growth and modulating immune responses.

In a study published in the Journal of Medicinal Chemistry, researchers evaluated the pharmacological properties of PI3K-IN-31. The compound exhibited nanomolar IC₅₀ values against all four isoforms of PI3K, with particularly strong activity against PI3Kα (IC₅₀ = 0.8 nM). This high potency is attributed to its unique chemical structure, which allows for efficient binding to the ATP-binding pocket of the kinase domain.

The selectivity profile of PI3K-IN-31 was also extensively characterized. It showed minimal off-target effects on other kinases and proteins, making it a highly specific inhibitor. This selectivity is crucial for minimizing potential side effects in therapeutic applications. Additionally, PI3K-IN-31 demonstrated good pharmacokinetic properties, including favorable oral bioavailability and plasma stability.

In preclinical cancer models, PI3K-IN-31 has shown promising results. It effectively inhibited the growth of various cancer cell lines, including those derived from breast cancer, lung cancer, and leukemia. The compound was also tested in xenograft models, where it significantly reduced tumor size and improved overall survival rates. These findings suggest that PI3K-IN-31 has the potential to be developed into an effective anticancer agent.

Beyond cancer research, PI3K-IN-31 has also been explored for its potential in treating inflammatory diseases. In a study published in the Nature Communications, researchers investigated the effects of PI3K-IN-31 on immune cell function. The compound was found to effectively inhibit the activation and proliferation of T cells and B cells, as well as reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6. These results indicate that PI3K-IN-31 could be a promising therapeutic option for autoimmune disorders like rheumatoid arthritis and multiple sclerosis.

The safety profile of PI3K-IN-31 has been evaluated in several preclinical studies. It exhibited low toxicity at therapeutic doses and did not cause significant adverse effects in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in humans.

In conclusion, PI3K-IN-31 (CAS No. 1359956-12-9) is a potent and selective inhibitor of PI3Ks with promising therapeutic potential. Its high potency, selectivity, and favorable pharmacokinetic properties make it a valuable tool for both research and drug development. Ongoing studies continue to explore its applications in various disease contexts, highlighting its significance in the field of medicinal chemistry.